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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Get Quote

(4-Benzylphenyl)methanol
35714-20-6

B1268827

Executive Summary & Chemical Profile

Objective: This guide defines the safe handling and disposal protocols for (4-

Benzylphenyl)methanol (Synonyms: p-Benzylbenzyl alcohol, 4-

(Hydroxymethyl)diphenylmethane).[1][2]

Unlike common solvents like benzyl alcohol, this compound is a high-molecular-weight

derivative often encountered as a solid or viscous oil.[1][2] Improper disposal in drainage

systems poses significant bioaccumulation risks due to its lipophilic nature.[1]

Chemical Identification
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Parameter Detail
Chemical Name (4-Benzylphenyl)methanol
Structure Ph-CHz2-CeH4-CH20H

Solid (typically white/off-white crystalline) or

Physical State i o
Viscous Liquid (if supercooled)

Low in water; High in organic solvents (DCM,

Solubilit
Y Methanol, DMSO)

Skin/Eye Irritant (H315, H319), Potential Aquatic

Primary Hazards o
Toxicity

Hazard Assessment & Pre-Disposal

Core Directive: Treat this substance as a Non-Halogenated Organic Hazard. It is not listed on
the EPA RCRA P-list or U-list, meaning it is classified as "Characteristic Waste" or general

organic chemical waste.

The "Self-Validating" Safety Check

Before disposal, verify the state of the material to determine the correct waste stream.[1] Use
this causality logic:

 Is it Reactive? (No. Primary alcohols are stable under ambient conditions).[1]
o Action: No quenching required.[1]
e |s it Oxidizing? (No).
o Action: Safe to combine with general organic solvents (acetone, methanol).
 |s it Halogenated? (No, unless dissolved in DCM/Chloroform).

o Action: Segregate based on the solvent it is dissolved in.[1]

Disposal Protocols
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Scenario A: Pure Solid Waste (Expired/Surplus Stock)

Do not dissolve solid waste just to pour it.[1] This increases waste volume and cost.[1]
» Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1]

o Transfer: Scoop the solid carefully to avoid generating dust. If dust is visible, dampen slightly
with an inert solvent (e.g., ethanol) before scooping.[1]

e Labeling:
o Primary Tag: "Hazardous Waste - Solid"
o Constituents: "(4-Benzylphenyl)methanol 99%"[2]
o Hazard Checkbox: Irritant / Toxic.
Scenario B: Solution Waste (Reaction Mixtures/Mother

Liquor)

Most researchers encounter this chemical dissolved in reaction solvents.[1]
e Segregation Logic:

o If dissolved in Methanol/Ethanol/Ethyl Acetate: Dispose in Non-Halogenated Organic
Waste.[1]

o If dissolved in DCM/Chloroform: Dispose in Halogenated Organic Waste.

o Concentration: If the product concentration is >10%, consider rotary evaporation to recover
the solid (Scenario A) to reduce liquid waste volume, unless the residue is difficult to remove.

[1]

Scenario C: Contaminated Debris (Gloves, Weigh Boats)

[2]

e Bagging: Place contaminated items in a clear 4-mil polyethylene bag.
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e Secondary Containment: If the items are wet with solution, double-bag to prevent leakage.[1]
o Disposal: Place in the "Dry Laboratory Waste" drum (often a fiber drum with a liner).

Decision Matrix (Workflow)

The following diagram illustrates the operational logic for disposing of (4-
Benzylphenyl)methanol based on its physical state and solvent context.
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Waste Generation:
(4-Benzylphenyl)methanol

Determine Physical State

iquid
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(Gloves/Paper)

Bag & Seal

Solid Waste Container
(Wide Mouth)

Dry Lab Waste Bin
(Double Bagged)

Check Solvent Type

MeOH, EtAc, Acetone \DCM, Chloroform

Non-Halogenated
Solvent Waste

Halogenated
Solvent Waste

Click to download full resolution via product page

Caption: Operational logic flow for segregating (4-Benzylphenyl)methanol waste streams
based on physical state and solvent composition.
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Emergency Procedures

In the event of a spill, immediate containment is required to prevent environmental release.[1]

Spill Type Immediate Action Cleanup Material

Do not sweep vigorously.

Brv Spil Dampen with paper towels Scoop into a glass jar. Wipe

r [

y=p soaked in water/ethanol to area with soap and water.
prevent dust.[1][2][3]
Contain. Surround with Use vermiculite or clay

Liquid Spill absorbent socks or pillows.[2] absorbent.[1][2][3] Shovel into
[3] a hazardous waste bucket.
Flush. Wash with non-abrasive

Skin Contact soap and water for 15 minutes.  N/A

[1](21[3]

Regulatory Compliance & References

This protocol adheres to the guidelines set forth by the National Research Council and EPA
RCRA standards for characteristic organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nyu.edu [nyu.edu]

2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

¢ 3. Benzyl alcohol (CAS 100-51-6) - Chemical & Physical Properties by Cheméo
[chemeo.com]

¢ 4. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical
Hazards, Updated Version" at NAP.edu [nationalacademies.org]

¢ To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of (4-
Benzylphenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268827/docs#operational-guide-safe-disposal-and-
handling-of-4-benzylphenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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